2-(Methylamino)acetamide
Overview
Description
Scientific Research Applications
Synthesis and Optical Resolution
2-(Methylamino)acetamide, also known as BMAA (β-N-methylamino-alanine), is synthesized from α-acetamidoacrylic acid and [15N]-methylamine. It has applications in neurotoxin synthesis and optical resolution. The synthesis involves enantioselective hydrolysis mediated by Acylase 1, yielding isomers of BMAA (Hu & Ziffer, 1990).
Biological and Environmental Impact
There is significant research on the biological effects of acetamide and its derivatives, which includes 2-(Methylamino)acetamide. This research focuses on the biological responses and environmental toxicology of these compounds (Kennedy, 2001).
Therapeutic Applications
A novel derivative, 2-(2-methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide, showed therapeutic efficacy in treating Japanese encephalitis, with significant antiviral and antiapoptotic effects observed (Ghosh et al., 2008).
Computational and Chemical Studies
A computational study of acetamide, including derivatives like 2-(Methylamino)acetamide, analyzed its molecular structures and physical properties. This study contributes to understanding the electron spectra and other chemical properties of these compounds (Chong, 2017).
Interstellar Presence
Interestingly, 2-(Methylamino)acetamide (CH3CONH2) has been detected in interstellar space, specifically in the Sagittarius B2(N) region. It is notable for being one of the largest molecules with a peptide bond found in space, providing insights into complex organic chemistry beyond Earth (Hollis et al., 2006).
Molecular Dynamics Simulations
Research involving molecular dynamics simulations has been conducted to develop new parameters for 2-(Methylamino)acetamide. This aids in understanding the liquid phase behavior and interactions of acetamide with other molecules (Aguilar-Pineda et al., 2015).
Chemical Synthesis and Properties
The compound's utility extends to chemical synthesis, such as the enantiocontrolled synthesis of fluorocarboxylic acids and fluoroalkyl benzenes, where it acts as a fluorinating agent (Fritz-Langhals, 1994).
Additional Applications
Further applications include its use in experimental antiulcer drugs, surgical anesthetics, and the synthesis of various 2-(alkylamino)acetamide derivatives. These studies showcase the compound's versatility in medical and synthetic chemistry fields (Bell et al., 1977; Shucard et al., 1975; Mancilla et al., 2003).
properties
IUPAC Name |
2-(methylamino)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8N2O/c1-5-2-3(4)6/h5H,2H2,1H3,(H2,4,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBBFWSMELCDMPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00902419 |
Source
|
| Record name | NoName_1662 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00902419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
88.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylamino)acetamide | |
CAS RN |
6250-76-6 |
Source
|
| Record name | N-Methylglycinamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006250766 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
